Cas no 13578-57-9 (N-benzyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-benzyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 13578-57-9
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 201723
• PubChem ID: 2339337
• Update Time: 2025-04-19

N-benzyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-4,5-dihydrothiazol-2-amine
• 2-Thiazolamine,4,5-dihydro-N-(phenylmethyl)-
• BENZYL-(4,5-DIHYDRO-THIAZOL-2-YL)-AMINE
• N-Benzyl-4,5-dihydro-1,3-thiazol-2-amine
• AC1M606S
• Enamine_004110
• SBB038514
• SureCN2015708
• SureCN3840323
• SCHEMBL2015708
• HMS1405K18
• CS-0219065
• SMR000154609
• Z56858227
• AKOS000266782
• DTXSID70368169
• HMS2294G22
• MLS000568460
• EN300-02973
• 2-benzylaminothiazoline
• CHEMBL1871338
• 13578-57-9
• 2-benzyliminothiazolidine
• N-benzyl-4,5-dihydro-1,3-thiazol-2-amine

• MDL： MFCD01411547
• Inchi： 1S/C10H12N2S/c1-2-4-9(5-3-1)8-12-10-11-6-7-13-10/h1-5H,6-8H2,(H,11,12)
• InChI Key： GANOLKRMSPPWQJ-UHFFFAOYSA-N
• SMILES： S1C(=NCC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.07226
• Monoisotopic Mass: 192.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.19
• Boiling Point: 332.7°Cat760mmHg
• Flash Point: 155°C
• Refractive Index: 1.635
• PSA: 24.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines